2-Aminopyridine 2-Aminopyridine 2-aminopyridine appears as white powder or crystals or light brown solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 504-29-0
VCID: VC0139424
InChI: InChI=1S/C5H6N2/c6-5-3-1-2-4-7-5/h1-4H,(H2,6,7)
SMILES: C1=CC=NC(=C1)N
Molecular Formula: C5H6N2
NH2C5H4N
C5H6N2
Molecular Weight: 94.11 g/mol

2-Aminopyridine

CAS No.: 504-29-0

Reference Standards

VCID: VC0139424

Molecular Formula: C5H6N2
NH2C5H4N
C5H6N2

Molecular Weight: 94.11 g/mol

2-Aminopyridine - 504-29-0

CAS No. 504-29-0
Product Name 2-Aminopyridine
Molecular Formula C5H6N2
NH2C5H4N
C5H6N2
Molecular Weight 94.11 g/mol
IUPAC Name pyridin-2-amine
Standard InChI InChI=1S/C5H6N2/c6-5-3-1-2-4-7-5/h1-4H,(H2,6,7)
Standard InChIKey ICSNLGPSRYBMBD-UHFFFAOYSA-N
SMILES C1=CC=NC(=C1)N
Canonical SMILES C1=CC=NC(=C1)N
Boiling Point 399 to 410 °F at 760 mm Hg (NTP, 1992)
210.6 °C
211 °C
411°F
Colorform White leaflets or large colorless crystals
WHITE POWDER OR CRYSTALS
White powder, leaflets, or crystals.
Leaflets, or large crystals
Density 1.065 @ 20 °C/4 °C
Flash Point 198 °F (NTP, 1992)
68 °C, 154 °F (closed cup)
68 °C c.c.
198°F
154°F
Melting Point 138 to 140 °F (NTP, 1992)
57.5 °C
58.1 °C
58 °C
137°F
Physical Description 2-aminopyridine appears as white powder or crystals or light brown solid. (NTP, 1992)
COLOURLESS OR WHITE POWDER OR CRYSTALS WITH CHARACTERISTIC ODOUR.
White powder, leaflets, or crystals with a characteristic odor.
Description 2-aminopyridine appears as white powder or crystals or light brown solid. (NTP, 1992)
Related CAS 32654-45-8 (hydrochloride)
32654-45-8 (unspecified hydrochloride)
Solubility 10 to 50 mg/mL at 66° F (NTP, 1992)
9.46 M
Soluble in alcohol, benzene, ether, and hot petrol ether
>100 g/100 g water @ 20 °C
Soluble in ethanol, ethyl ether, and acetone
Water solubility: >100g/100mL at 20 °C
Solubility in water: very good
>100%
Synonyms 2-aminopyridine
alpha-aminopyridine
alpha-aminopyridine, hydrochloride
alpha-aminopyridine, mononitrate
alpha-aminopyridine, sulfate
ortho-aminopyridine
Vapor Density 3.25 (Air= 1)
Relative vapor density (air = 1): 3.2
Vapor Pressure 0.8 mm Hg at 77 °F (NIOSH, 2016)
Vapor pressure, kPa at 25 °C: 0.8
0.8 mmHg
(77°F): 0.8 mmHg
PubChem Compound 10439
Last Modified Nov 11 2021
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